BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Red
Pigment Applications in Textile Dyeing Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Red 15

Cat. No.: B1170414

These application notes provide detailed information and experimental protocols for the use of
red pigments in textile dyeing research, with a focus on applications that may be associated
with the designation "Red 15". Due to the varied nature of substances referred to as "Red 15,"
this document addresses two primary methodologies: Azoic dyeing to generate an insoluble
red pigment in situ on the fiber, and conventional pigment dyeing using a pre-synthesized red
pigment.

Section 1: Azoic Dyeing for In-Situ Red Pigment
Formation

Azoic dyeing is a technique used for cellulosic fibers like cotton, where an insoluble azo
pigment is formed directly within the fiber. This is a two-step process involving the application of
a Naphthol AS compound (the coupling component) followed by treatment with a diazotized
fast color base or salt (the diazo component).[1] This method can produce vibrant red shades
with excellent wash and rub fastness.[1] Naphthol AS-D and Naphthol AS-OL are examples of
precursors used to generate red pigments.[1][2]

A summary of the properties of a typical Naphthol coupling component used to produce red
shades is presented below.
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Parameter Specification

3-Hydroxy-N-(2-methylphenyl)-2-naphthamide
(Naphthol AS-D)

Chemical Name

CAS Number 135-61-5
Molecular Formula C1sH1sNO2
Appearance Beige to light brown powder
Solubility Insoluble in water; Soluble in alkaline solutions
Purity > 97%
Melting Point Approx. 195 - 197 °C
Source:[1]

This protocol outlines the general procedure for dyeing cotton fabric using a Naphthol AS
component and a fast red base to generate an insoluble red azo pigment.

Materials and Equipment:

e Scoured and bleached cotton fabric

e Naphthol AS-D (or similar Naphthol AS derivative)

e Sodium hydroxide (NaOH)

» Fast Red B Base (or other suitable diazo component)
¢ Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e Sodium chloride (NaCl)

o Beakers, graduated cylinders, and pipettes

e Heating and stirring plate
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» Dyeing bath or padding machine

e Analytical balance

e pH meter

Protocol Steps:

e Preparation of Naphthol Solution (Naphtholation):

o Prepare an alkaline solution by dissolving Naphthol AS-D in a dilute sodium hydroxide
solution. The exact concentrations will depend on the desired shade depth.

o Impregnate the cotton fabric with the Naphthol solution. This can be done by padding or
exhaustion dyeing.

o Ensure even impregnation of the fabric.

e Preparation of Diazo Solution:

o In a separate container, dissolve the Fast Red B Base in water.

o Diazotize the base by adding a solution of sodium nitrite, followed by the slow addition of
hydrochloric acid at a low temperature (0-5°C) to form the diazonium salt.

e Coupling (Development):

o Treat the naphtholated fabric with the freshly prepared diazo solution.

o The coupling reaction occurs rapidly, forming the insoluble red azo pigment within the
cotton fibers.[1]

o The development bath may also contain sodium chloride to enhance dye uptake.

o After-treatment:

o Thoroughly rinse the dyed fabric in cold water to remove any unreacted chemicals.
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o Soap the fabric at a boil with a non-ionic detergent to remove surface pigment and
improve fastness properties.

o Rinse again and dry.
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Workflow for Azoic Dyeing

Section 2: Pigment Dyeing with "Pigment Red 15"

Pigment dyeing involves the application of insoluble pigments to the textile surface, which are
then fixed using a binder.[3] This method is distinct from dyeing with soluble dyes as there is no
chemical reaction between the pigment and the fiber.[3] The pigment is held on the fabric
surface by the binder, forming a thin, invisible coating.[3] This technique can be used on a wide
variety of fibers, including cotton and blends.

The properties of pigments can vary, but a representative example is summarized below.

Parameter Specification
Form Powder

Purity ~98%

Density 1.6 g/cm3
Melting Point 292 °C

pH Value 6-8

Heat Resistance 180 - 200 °C

Sources:[4][5]

This protocol provides a general methodology for dyeing cotton fabric with a red pigment.
Materials and Equipment:

e Pre-treated cotton fabric (5g sample)

e Pigment Red (e.g., 2 g/L)

e Binder (e.g., 5g/L)

e Leveling agent (e.g., 1 g/L)

e Sequestering agent (e.g., 1 g/L)
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o Wetting agent (e.g., 1 g/L)

¢ Acetic Acid (to adjust pH)

o Beakers, graduated cylinders, and pipettes

o Laboratory dyeing machine or water bath with stirrer
 Digital balance

» Drying oven or stenter for curing

Protocol Steps:

e Dye Bath Preparation:

o In a beaker, prepare the dye bath according to the recipe. The material-to-liquor ratio (M:L)
is typically 1:10.[3]

o First, add the required amount of water.
o Add the wetting agent, sequestering agent, and leveling agent and stir until dissolved.
o Disperse the red pigment in the solution.
o Add the binder and stir thoroughly.
o Adjust the pH of the bath with acetic acid if necessary.
e Dyeing Process:
o Immerse the 5¢g cotton fabric sample in the prepared dye bath.
o Raise the temperature of the bath to 50-60°C.[3]

o Run the dyeing process for 40 minutes at this temperature with continuous agitation to
ensure even application.[3]

o Curing and After-treatment:
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o After dyeing, remove the fabric and squeeze out the excess liquor.
o Dry the fabric at a moderate temperature (e.g., 80-100°C).

o Cure the dried fabric at a higher temperature (e.g., 150°C for 5 minutes) to crosslink the
binder and fix the pigment onto the fabric. The curing time and temperature will depend on
the binder used.

o The fabric can be washed to remove any unfixed pigment and auxiliaries.[3]

Parameter Value
Fabric Weight 5gm
Material to Liquor Ratio (M:L) 1:10
Pigment Concentration 2g/L
Binder Concentration 5g/L
Auxiliaries Concentration 1 g/L each (Leveling, Sequestering, Wetting)
Dyeing Temperature 50-60 °C
Dyeing Time 40 minutes
Source:[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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